Cas no 2228522-22-1 (4-methoxy-4-(1,2-oxazol-3-yl)methylpiperidine)

• Product Name: 4-methoxy-4-(1,2-oxazol-3-yl)methylpiperidine
• CAS No: 2228522-22-1
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 6406519
• PubChem ID: 165686451
• Update Time: 2025-10-30

4-methoxy-4-(1,2-oxazol-3-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-4-(1,2-oxazol-3-yl)methylpiperidine
• 4-methoxy-4-[(1,2-oxazol-3-yl)methyl]piperidine
• 2228522-22-1
• EN300-1813121

• Inchi： 1S/C10H16N2O2/c1-13-10(3-5-11-6-4-10)8-9-2-7-14-12-9/h2,7,11H,3-6,8H2,1H3
• InChI Key： NYIWBAZGAWXHHR-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C=CON=2)CCNCC1

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 47.3Ų

Additional information on 4-methoxy-4-(1,2-oxazol-3-yl)methylpiperidine

Comprehensive Overview of 4-Methoxy-4-(1,2-oxazol-3-yl)methylpiperidine (CAS No. 2228522-22-1)

4-Methoxy-4-(1,2-oxazol-3-yl)methylpiperidine (CAS No. 2228522-22-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a piperidine core with a methoxy group and a 1,2-oxazole moiety, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications as a bioactive scaffold or ligand in medicinal chemistry, given its ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like 4-methoxy-4-(1,2-oxazol-3-yl)methylpiperidine has surged, driven by advancements in small-molecule therapeutics and precision agriculture. This compound's CAS No. 2228522-22-1 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its oxazole ring is known for enhancing metabolic stability, a critical factor in drug design and agrochemical formulation.

The synthesis of 4-methoxy-4-(1,2-oxazol-3-yl)methylpiperidine typically involves multi-step organic reactions, including cyclization and functional group interconversion. Its methoxy group contributes to improved solubility, while the piperidine backbone offers conformational flexibility, key for binding to biological receptors. These attributes align with current trends in fragment-based drug discovery (FBDD) and covalent inhibitor development, topics highly searched in AI-driven research tools.

From an industrial perspective, CAS No. 2228522-22-1 is often explored for its role in catalysis and material science. The compound's oxazole-piperidine hybrid structure is being investigated for photoactive materials and ligand design in transition-metal complexes. Such applications are frequently discussed in forums focusing on green chemistry and sustainable synthesis, addressing user queries about eco-friendly intermediates.

Safety and regulatory aspects of 4-methoxy-4-(1,2-oxazol-3-yl)methylpiperidine are also of interest. While not classified as hazardous, proper handling protocols are emphasized in MSDS documentation, a common search term among laboratory professionals. The compound's stability under various pH conditions and thermal profiles is another area of study, particularly for formulation scientists optimizing delivery systems.

In summary, 4-methoxy-4-(1,2-oxazol-3-yl)methylpiperidine (CAS No. 2228522-22-1) represents a compelling case study in modern molecular innovation. Its dual utility in life sciences and industrial chemistry, combined with its alignment with trending topics like AI-assisted molecular design and sustainable chemistry, ensures its continued relevance in scientific literature and patent filings.